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Compound of Interest

Compound Name: Ephedrine hemihydrate

Cat. No.: B12720224 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of ephedrine hemihydrate. The information is curated to support research,

development, and formulation activities involving this active pharmaceutical ingredient (API). All

quantitative data is presented in structured tables for ease of comparison, and detailed

experimental methodologies are provided for key analytical techniques.

Chemical and Physical Properties
Ephedrine hemihydrate is the hydrated form of ephedrine, a sympathomimetic amine

commonly used for its bronchodilator and decongestant properties. The presence of water

molecules in its crystal structure influences its physical and chemical characteristics.
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Property Value Reference

Chemical Name
bis((1R,2S)-2-(methylamino)-1-

phenylpropan-1-ol);hydrate
[1]

Molecular Formula C₂₀H₃₂N₂O₃ [1]

Molecular Weight 348.5 g/mol [1]

CAS Number 50906-05-3 [1]

Appearance
Waxy solid, crystals, or

granules
[2]

Melting Point 40 - 42 °C [2][3]

pKa 9.6 [3]

Crystal Structure
The crystal structure of ephedrine hemihydrate has been determined by X-ray diffraction. It

crystallizes in the orthorhombic space group C 2 2 2₁. The unit cell parameters are provided in

the table below.

Crystal
Syste
m

Space
Group

a (Å) b (Å) c (Å) α (°) β (°) γ (°)
Refere
nce

Orthorh

ombic
C 2 2 2₁ 7.3639 11.2551 24.1442 90 90 90 [1]

Solubility Profile
The solubility of ephedrine is influenced by the solvent, temperature, and pH. While specific

quantitative data for the hemihydrate form is limited, the solubility of anhydrous ephedrine

provides a close approximation. Ephedrine is generally soluble in water and polar organic

solvents.
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Solvent Solubility Temperature (°C) Reference

Water 56.9 g/L 25 [4]

Water 63.6 g/L 30 [4]

Water 1 g in approx. 20 mL - [4]

Ethanol 1 g in 0.2 mL - [4]

Chloroform Soluble - [2]

Ether Soluble - [2]

Petroleum Ether Nearly Insoluble -

Stability
Ephedrine hemihydrate is known to be sensitive to light and gradually decomposes upon

exposure.[2] Solutions of ephedrine salts have been found to be stable for extended periods at

room temperature.[5] For solid-state stability, it is recommended to store ephedrine
hemihydrate in a cool, dark place in a well-closed container.[2]

Spectroscopic Data
Spectroscopic techniques are essential for the identification and characterization of ephedrine
hemihydrate.

Infrared (IR) Spectroscopy
The IR spectrum of ephedrine displays characteristic peaks corresponding to its functional

groups. While a specific spectrum for the hemihydrate is not readily available, the spectrum of

ephedrine would show:

O-H stretching: A broad band in the region of 3200-3600 cm⁻¹, indicative of the hydroxyl

group and the presence of water.

N-H stretching: A peak in the region of 3100-3500 cm⁻¹.

C-H stretching (aromatic and aliphatic): Peaks in the region of 2800-3100 cm⁻¹.
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C=C stretching (aromatic): Peaks around 1450-1600 cm⁻¹.

C-O stretching: A peak in the region of 1000-1200 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are used to elucidate the molecular structure of ephedrine.

Predicted ¹H NMR spectral data in D₂O shows characteristic shifts for the protons in the

molecule.[6] The actual spectrum of the hemihydrate may show slight variations due to the

crystalline environment and the presence of water.

Experimental Protocols
The following sections detail the methodologies for key experiments used in the

characterization of ephedrine hemihydrate.

Differential Scanning Calorimetry (DSC)
DSC is used to determine the melting point and other thermal transitions of ephedrine
hemihydrate.

Methodology:

Accurately weigh 2-5 mg of the ephedrine hemihydrate sample into an aluminum pan.

Crimp the pan with a lid. An empty, crimped pan is used as a reference.

Place the sample and reference pans into the DSC instrument.

Heat the sample at a constant rate, typically 10 °C/min, under a nitrogen purge (20-50

mL/min).

Record the heat flow as a function of temperature. The melting point is determined from the

onset or peak of the endothermic event.

Thermogravimetric Analysis (TGA)
TGA is employed to determine the water content of ephedrine hemihydrate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://hmdb.ca/spectra/nmr_one_d/104131
https://www.benchchem.com/product/b12720224?utm_src=pdf-body
https://www.benchchem.com/product/b12720224?utm_src=pdf-body
https://www.benchchem.com/product/b12720224?utm_src=pdf-body
https://www.benchchem.com/product/b12720224?utm_src=pdf-body
https://www.benchchem.com/product/b12720224?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12720224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

Accurately weigh 5-10 mg of the ephedrine hemihydrate sample into a TGA pan.

Place the pan onto the TGA balance.

Heat the sample at a controlled rate, typically 10 °C/min, under a nitrogen atmosphere.

Record the mass loss as a function of temperature. The percentage of water is calculated

from the weight loss step corresponding to the dehydration event.

X-Ray Powder Diffraction (XRPD)
XRPD is used to analyze the crystal structure and identify the polymorphic form of ephedrine
hemihydrate.

Methodology:

Grind the ephedrine hemihydrate sample to a fine powder.

Pack the powder into a sample holder.

Mount the sample holder in the XRPD instrument.

Expose the sample to monochromatic X-rays (typically Cu Kα radiation).

Scan the sample over a range of 2θ angles (e.g., 5° to 40°).

The resulting diffraction pattern is a fingerprint of the crystalline solid and can be compared

to reference patterns for identification.

Mechanism of Action
Ephedrine is a sympathomimetic amine with a mixed mechanism of action. It acts both directly

on adrenergic receptors and indirectly by promoting the release of norepinephrine from

sympathetic neurons.[4]
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Caption: Mechanism of action of ephedrine.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the physicochemical characterization of

a hydrated pharmaceutical solid like ephedrine hemihydrate.
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Caption: Workflow for physicochemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12720224#physicochemical-properties-of-ephedrine-
hemihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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